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Compound of Interest

Compound Name: N-dodecylmethanesulfonamide
CAS No.: 79253-28-4
Cat. No.: B8764007

Get Quote

Executive Summary

N-Dodecylmethanesulfonamide (N-DMSA) represents a class of non-ionic/anionic surfactant-
like molecules utilized primarily as Chemical Penetration Enhancers (CPES) in transdermal
drug delivery systems (TDDS). Structurally composed of a lipophilic dodecyl (

) tail and a polar methanesulfonamide head group, N-DMSA functions by reversibly disrupting
the highly ordered lipid packing of the stratum corneum.

This guide provides a definitive technical breakdown of its physicochemical properties, a
validated synthesis protocol, and a biophysical analysis of its mechanism of action, designed
for researchers optimizing topical formulations.

Molecular Architecture & Physicochemical Profile[1]

The efficacy of N-DMSA is dictated by its amphiphilic balance. The 12-carbon chain provides
optimal intercalation into the stratum corneum lipid bilayers, while the sulfonamide moiety
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facilitates polar pathway interactions.

Structural Identity

o |[UPAC Name: N-dodecylmethanesulfonamide

Common Aliases: Dodecylmethanesulphonamide; N-DMSA

Molecular Formula:

Molecular Weight: 263.44 g/mol

SMILES:CCCCCCCCCCCCNS(=0)(=0)C

Physicochemical Data Table

Note: Values marked with () are derived from QSAR prediction models for N-alkylsulfonamides
where experimental crystal data is proprietary.*
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Property Value | Range

Technical Context

) Waxy Solid / Crystalline
Physical State

Dependent on recrystallization

Powder solvent (EtOH vs. Hexane).
] ] Sharp endotherm in DSC
Melting Point 58°C - 62°C o ) )
indicates high purity.
Highly lipophilic; partitions
LogP (Oct/Water) 48 +0.3 preferentially into lipid
domains.
Weakly acidic
pKa (Acidic) 105-11.2 proton. Neutral at physiological
pH (5.5-7.4).
The sulfonamide
H-Bond Donors 1
is a weak donor.
Sulfonyl oxygens (
H-Bond Acceptors 2
) act as acceptors.
Practically insoluble; requires
Solubility (Water) < 0.1 mg/mL cosolvents (PG, EtOH) or
surfactants.
- Soluble in DCM, Ethanol,
Solubility (Org) > 50 mg/mL

DMSO, Isopropanol.

Synthesis & Purification Protocol

Objective: Synthesis of high-purity (>98%) N-DMSA via nucleophilic substitution. Reaction

Class: Schotten-Baumann type sulfonylation.

Reaction Scheme
Detailed Methodology
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Safety Precaution: Methanesulfonyl chloride (MsCl) is lachrymatory and corrosive. Perform all

steps in a fume hood.

Reagents:

Dodecylamine (1.0 eq)
Methanesulfonyl chloride (1.1 eq)
Triethylamine (TEA) (1.2 eq) - Scavenger base

Dichloromethane (DCM) - Anhydrous solvent

Step-by-Step Protocol:

Preparation: Dissolve Dodecylamine (18.5 g, 100 mmol) and TEA (16.7 mL, 120 mmol) in
anhydrous DCM (200 mL) in a round-bottom flask under nitrogen atmosphere.

Addition: Cool the solution to 0°C using an ice bath. Add MsClI (8.5 mL, 110 mmol) dropwise
over 30 minutes. Critical: Exothermic reaction; maintain temp < 5°C to prevent
disulfonylation.

Reaction: Allow mixture to warm to room temperature (RT) and stir for 4 hours. Monitor via
TLC (Mobile phase: Hexane/EtOAc 7:3).

Workup (Purification Phase 1):
o Wash organic layer with 1M HCI (2 x 100 mL) to remove unreacted amine and TEA.
o Wash with Sat. NaHCO3 (1 x 100 mL) to neutralize acid traces.
o Wash with Brine (1 x 100 mL).
o Dry over anhydrous
and concentrate under vacuum.

Recrystallization (Purification Phase 2): Dissolve crude solid in minimum hot Ethanol (
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). Cool slowly to

. Filter white crystals.

Workflow Visualization
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Figure 1: Step-by-step synthesis workflow ensuring high purity by removing amine precursors
via acid wash.

Mechanism of Action: Biophysics of Permeation

N-DMSA functions via the Lipid-Protein-Partitioning (LPP) theory. Unlike solvents (DMSO) that
solvate the entire tissue, N-DMSA specifically targets the intercellular lipid lamellae.

Mode of Interaction

e Insertion: The

tail partitions into the hydrophobic core of the stratum corneum ceramides.

o Head Group Repulsion: The polar sulfonamide head group creates a "polar defect" near the
lipid-water interface, disrupting the hydrogen bonding network of ceramide head groups.

 Fluidization: This disruption lowers the phase transition temperature (

) of the skin lipids, transforming them from a crystalline (gel) state to a liquid-crystalline (fluid)
state.

« Diffusion: The fluid environment allows drug molecules to diffuse more freely (increased
diffusion coefficient,

Pathway Logic Diagram
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Click to download full resolution via product page

Figure 2: Causal chain of barrier disruption. The C12 tail anchors the molecule, while the
sulfonamide head destabilizes lipid packing.

Application Protocol: In Vitro Permeation Study
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Objective: Quantify the enhancement factor (EF) of N-DMSA for a model drug (e.g.,
Hydrocortisone or Indomethacin).

Experimental Setup (Franz Diffusion Cell)

 Membrane: Excised porcine ear skin (dermatomed to 500

) or synthetic Strat-M® membrane.

e Donor Phase: Drug (1%) + N-DMSA (1-5% wi/v) in Propylene Glycol (PG).

e Receptor Phase: Phosphate Buffered Saline (PBS, pH 7.4) + 5% Ethanol (to maintain sink
conditions).

e Temperature:
(Skin surface temperature).
Sampling & Analysis
o Equilibration: Mount skin and equilibrate with receptor fluid for 1 hour.
e Dosing: Apply 200
of donor formulation (infinite dose).
o Sampling: Withdraw 200
from receptor arm at 1, 2, 4, 8, 12, and 24 hours. Replace with fresh buffer immediately.
e Quantification: Analyze samples via HPLC-UV or LC-MS/MS.

 Calculation: Plot cumulative amount (

) vs. time (
). Calculate Flux (

) from the linear slope.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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